N-Methyl-N-(3-pyridin-3-ylbenzyl)amine
Overview
Description
N-Methyl-N-(3-pyridin-3-ylbenzyl)amine (NMPB) is an organic compound that has been studied extensively for its potential applications in the fields of biochemistry and physiology. NMPB is a derivative of benzene, and is composed of a methyl group attached to a pyridine ring. This compound has been studied for its potential as a synthetic intermediate and for its biological activity.
Scientific Research Applications
Synthesis and Characterization
N-Methyl-N-(3-pyridin-3-ylbenzyl)amine serves as a key intermediate or reactant in the synthesis of complex molecules. For instance, it plays a role in the stereoselective synthesis processes, highlighting its importance in the development of pharmaceuticals and chemicals with specific desired properties (Fleck et al., 2003).
Catalytic Applications
The compound finds utility in catalytic reactions, such as the palladium-catalyzed intramolecular amination of C-H bonds, demonstrating its versatility in facilitating the formation of cyclic compounds and heterocycles, which are crucial in drug development and organic synthesis (He et al., 2012).
properties
IUPAC Name |
N-methyl-1-(3-pyridin-3-ylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2/c1-14-9-11-4-2-5-12(8-11)13-6-3-7-15-10-13/h2-8,10,14H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJRRTLTBULOHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=CC=C1)C2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427638 |
Source
|
| Record name | N-Methyl-N-(3-pyridin-3-ylbenzyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-N-(3-pyridin-3-ylbenzyl)amine | |
CAS RN |
852180-72-4 |
Source
|
| Record name | N-Methyl-N-(3-pyridin-3-ylbenzyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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